Cas no 130787-82-5 (b-D-Galactopyranose, O-2-O-acetyl-b-D-glucopyranosyl-(1®6)-O-b-D-galactopyranosyl-(1®6)-O-b-D-glucopyranosyl-(1®3)-2-(acetylamino)-2-deoxy-)

• Product Name: b-D-Galactopyranose, O-2-O-acetyl-b-D-glucopyranosyl-(1®6)-O-b-D-galactopyranosyl-(1®6)-O-b-D-glucopyranosyl-(1®3)-2-(acetylamino)-2-deoxy-
• CAS No: 130787-82-5
• MF: C₂₈H₄₇NO₂₂
• MW: 749.666291475296
• CID: 217939
• PubChem ID: 195668
• Update Time: 2025-04-19

b-D-Galactopyranose, O-2-O-acetyl-b-D-glucopyranosyl-(1®6)-O-b-D-galactopyranosyl-(1®6)-O-b-D-glucopyranosyl-(1®3)-2-(acetylamino)-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• capsular polysaccharide K49
• 3)-2-(acetylamino)-2-deoxy-
• 6)-O-b-D-galactopyranosyl-(1&reg
• 6)-O-b-D-glucopyranosyl-(1&reg
• beta-D-glucopyranosyl 2-O-acetyl-beta-D-glucopyranosyl-(1->4)-[beta-D-galactopyranosyl-(1->3)]-2-(acetylamino)-2-deoxy-beta-D-galactopyranoside
• E coli polysaccharide K49
• K49 Polysaccharide
• DTXSID10926909
• [(2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5R,6S)-5-acetamido-2-(hydroxymethyl)-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] acetate
• Hexopyranosyl 2-O-acetylhexopyranosyl-(1->4)-[hexopyranosyl-(1->3)]-2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside
• 130787-82-5
• b-D-Galactopyranose, O-2-O-acetyl-b-D-glucopyranosyl-(1®6)-O-b-D-galactopyranosyl-(1®6)-O-b-D-glucopyranosyl-(1®3)-2-(acetylamino)-2-deoxy-

• Inchi： 1S/C28H47NO22/c1-7(34)29-13-23(50-26-20(42)17(39)14(36)9(3-30)45-26)22(49-28-24(44-8(2)35)19(41)16(38)11(5-32)47-28)12(6-33)48-25(13)51-27-21(43)18(40)15(37)10(4-31)46-27/h9-28,30-33,36-43H,3-6H2,1-2H3,(H,29,34)/t9-,10-,11-,12-,13-,14+,15-,16-,17+,18+,19+,20-,21-,22+,23-,24-,25+,26+,27+,28+/m1/s1
• InChI Key： SLDLVKIBSJOGAT-ZAJOLMIISA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)OC(C)=O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)NC(C)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 749.25891
• Monoisotopic Mass: 749.25897213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 51
• Rotatable Bond Count: 13
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.3
• Topological Polar Surface Area: 363Ų

Experimental Properties

• PSA: 362.77